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Introduction:

Indocyanine green (ICG) is a cyanine dye with a long history of use in medical diagnostics.[1]
[2] Its amine-reactive derivative, ICG-amine, enables its conjugation to various biomolecules,
making it a powerful tool for near-infrared (NIR) fluorescence microscopy. This modality offers
significant advantages for in vitro and in vivo imaging, including deeper tissue penetration and
reduced autofluorescence, leading to improved signal-to-noise ratios.[3][4] These application
notes provide detailed protocols for utilizing ICG-amine, from biomolecule conjugation to
advanced imaging techniques.

Properties of ICG-Amine

ICG-amine possesses favorable photophysical characteristics for imaging within the NIR
window (700-900 nm). Key properties are summarized below.

Table 1: Photophysical Properties of ICG-Amine
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Property Value
Excitation Maximum (Aex) ~789 nmI[5]
Emission Maximum (Aem) ~814 nm([5]

Not specified for ICG-amine, but ICG is
~200,000 M—cm~1

Molar Extinction Coefficient

Solubility Soluble in DMSO[1][5]

Biocompatibility Good biocompatibility with minimal toxicity

Applications in Near-Infrared Fluorescence
Microscopy

The versatility of ICG-amine allows for its use in a wide array of research and preclinical
applications.

Tumor Imaging: When conjugated to tumor-targeting antibodies, ICG-amine facilitates the
visualization of tumor margins and metastases.[6]

e Lymphatic System Imaging: ICG-amine can be used to map lymphatic drainage and identify
sentinel lymph nodes, crucial for cancer staging.[7][8][9]

e Angiography: Intravenous administration of ICG-amine enables real-time visualization of
blood flow and vascular integrity.[1][2]

o Cell Tracking: Cells labeled with ICG-amine can be tracked in vivo to study migration,
proliferation, and other cellular processes.

Experimental Protocols
Conjugation of ICG-Amine to Proteins (e.g., Antibodies)

This protocol outlines a general method for labeling proteins with ICG-amine using an N-
hydroxysuccinimide (NHS) ester.

Materials:
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e ICG-amine

e Protein (e.g., antibody) in an amine-free buffer (e.g., PBS)

o NHS ester-activated ICG (or NHS ester crosslinker if starting with ICG-amine)
o Anhydrous Dimethyl sulfoxide (DMSO)

e Reaction Buffer (e.g., 0.1 M sodium bicarbonate, pH 8.3-9.0)[1]

¢ Size-exclusion chromatography column (e.g., Sephadex G-25)[2]

Procedure:

o Prepare Protein Solution: Adjust the protein concentration to 2-10 mg/mL in the reaction
buffer. The pH should be between 8.0 and 9.0 for optimal conjugation.[1][2]

o Prepare ICG-NHS Ester Solution: Dissolve the amine-reactive ICG derivative in anhydrous
DMSO to a concentration of 10-20 mM immediately before use.[1]

o Conjugation Reaction: Add the ICG-NHS ester solution to the protein solution at a molar ratio
of 5:1 to 20:1 (dye:protein).[6] The optimal ratio should be determined empirically for each
protein.[1]

 Incubation: Gently mix the reaction and incubate for 30-60 minutes at room temperature,
protected from light.[2]

 Purification: Separate the ICG-protein conjugate from unconjugated dye using a size-
exclusion chromatography column.[2]

o Characterization: Determine the degree of labeling (DOL) by measuring the absorbance of
the conjugate at 280 nm (for the protein) and ~785 nm (for ICG). A DOL of 2-10 is typically
recommended for antibodies.[1][2]

Workflow for ICG-Amine Conjugation to a Targeting Ligand
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Caption: Workflow for the conjugation of ICG-amine to a targeting ligand.

In Vitro Near-Infrared Fluorescence Microscopy

This protocol describes the imaging of cells labeled with ICG-amine conjugates.

Materials:

o Cells of interest cultured on imaging-compatible plates or slides

e ICG-amine labeled conjugate
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e Cell culture medium
o Phosphate-buffered saline (PBS)

» Fluorescence microscope with NIR excitation (e.g., ~780 nm) and emission filters (e.g., >810
nm)

Procedure:

o Cell Treatment: Incubate cultured cells with the ICG-amine conjugate in culture medium for a
predetermined time and concentration.

e Washing: Gently wash the cells with PBS to remove any unbound conjugate.

e Imaging: Acquire fluorescence images using the NIR imaging system. It is crucial to also
acquire a baseline image of untreated cells to account for any autofluorescence.[10]

In Vivo Near-Infrared Fluorescence Imaging

This protocol provides a general framework for in vivo imaging in animal models.

Materials:

Animal model (e.g., mouse)

ICG-amine labeled conjugate

Sterile PBS or saline for injection

In vivo imaging system with NIR fluorescence capabilities

Anesthesia

Procedure:

o Animal Preparation: Anesthetize the animal according to approved institutional protocols.

» Baseline Imaging: Acquire a pre-injection fluorescence image to determine background
autofluorescence.[10]
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« Injection: Administer the ICG-amine conjugate via an appropriate route (e.g., intravenous,
subcutaneous).[7][10] Dosing will depend on the specific application and conjugate.

» Dynamic Imaging: Acquire images at multiple time points post-injection to monitor the
biodistribution, target accumulation, and clearance of the conjugate.[10][11]

» Ex Vivo Analysis (Optional): After the final in vivo imaging, organs of interest can be excised
for ex vivo imaging to confirm the biodistribution of the fluorescent signal.[11]

Signaling Pathway Visualization

ICG-amine conjugates are valuable for visualizing dynamic cellular processes like receptor-
mediated endocytosis.[12][13][14] By labeling a ligand with ICG-amine, its binding to a cell
surface receptor and subsequent internalization can be tracked in real-time.[15]

Signaling Pathway for Receptor-Mediated Endocytosis
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Caption: Visualization of receptor-mediated endocytosis using an ICG-labeled ligand.

Data Presentation and Troubleshooting

Clear presentation of quantitative data is essential for interpreting results.

Table 2: Example of In Vivo Tumor Targeting Data
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Time Post-Injection  Tumor Signal Muscle Signal Tumor-to-Muscle
(h) (Arbitrary Units) (Arbitrary Units) Ratio

1 5.2x10° 4.8 x 10° 1.1

6 1.8 x 1068 3.5x10° 51

24 4.5 x 108 2.1x10° 214

48 3.2 x 108 1.5x10° 21.3

Low signal or high background can be common challenges in fluorescence imaging.

Logical Flow for Optimizing In Vivo Imaging Signal
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Caption: Decision tree for troubleshooting and optimizing in vivo imaging signals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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